2-methyl-N-(pyridin-4-ylmethyl)butan-2-amine

Specification

• CAS No.: 932175-72-9
• Molecular Formula: C11H18N2
• Molecular Weight: 178.27g/mol
• IUPAC Name: 2-methyl-N-(pyridin-4-ylmethyl)butan-2-amine
• Standard InChI: InChI=1S/C11H18N2/c1-4-11(2,3)13-9-10-5-7-12-8-6-10/h5-8,13H,4,9H2,1-3H3
• Standard InChI Key: QTGGCAINYNGEPD-UHFFFAOYSA-N
• SMILES: CCC(C)(C)NCC1=CC=NC=C1
• Canonical SMILES: CCC(C)(C)NCC1=CC=NC=C1

Introduction

2-methyl-N-(pyridin-4-ylmethyl)butan-2-amine is a chemical compound with the molecular formula C11H18N2 and a molecular weight of 178.27 g/mol. It is also known by several synonyms, including N-(tert-pentyl)-N-(4-pyridinylmethyl)amine and (2-methylbutan-2-yl)(pyridin-4-ylmethyl)amine. This compound is characterized by its unique structure, which combines a pyridine ring with a butanamine backbone.

Synthesis and Preparation

While specific synthesis methods for 2-methyl-N-(pyridin-4-ylmethyl)butan-2-amine are not detailed in the available literature, compounds with similar structures often involve reactions such as reductive amination or nucleophilic substitution. These methods typically require starting materials like pyridine derivatives and alkyl amines, which are reacted under controlled conditions to form the desired product.

Biological and Chemical Applications

Although specific biological or chemical applications of 2-methyl-N-(pyridin-4-ylmethyl)butan-2-amine are not extensively documented, compounds with similar structures have been explored for their potential in medicinal chemistry. For instance, pyridine-based compounds are often investigated for their anti-inflammatory, anti-cancer, and neuropharmacological properties.

Future Research Directions

Future research on 2-methyl-N-(pyridin-4-ylmethyl)butan-2-amine could focus on its potential biological activities, such as receptor binding or enzyme inhibition, which might lead to applications in drug development. Additionally, exploring its reactivity in organic synthesis could reveal new pathways for constructing complex molecules with specific properties.